Cas no 2137087-14-8 (3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine
• CAS No: 2137087-14-8
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6385538
• PubChem ID: 165951627
• Update Time: 2025-06-08

3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2137087-14-8
• EN300-1152761
• 3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H19N3O/c1-7-4-9(5-8(2)15-7)10-6-11(12)14(3)13-10/h6-9H,4-5,12H2,1-3H3/t7-,8+,9?
• InChI Key： MXOLNXIQUVIKKH-JVHMLUBASA-N
• SMILES： O1[C@H](C)CC(C2C=C(N)N(C)N=2)C[C@@H]1C

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine

Introduction to 3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine (CAS No. 2137087-14-8)

3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research due to its distinct chemical framework and potential biological activities. This compound, identified by the CAS No. 2137087-14-8, belongs to a class of molecules that incorporate a pyrazole core linked to an oxygenated heterocyclic system. The presence of a dimethyloxan moiety at the 4-position of the pyrazole ring introduces a rigid, three-dimensional structure that may influence its interactions with biological targets.

The synthesis and characterization of 3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine have been the focus of several recent studies aimed at exploring its pharmacological properties. The stereochemistry of the dimethyloxan group, specifically the (2R,6S) configuration, is critical in determining the compound's biological efficacy. This stereochemical constraint has been carefully preserved during synthetic routes, ensuring that the compound retains its intended structural and functional characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine with various biological targets. Molecular docking studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation in therapeutic applications. The oxygenated heterocycle is particularly interesting as it can form hydrogen bonds and hydrophobic interactions with key residues in protein targets, potentially modulating their activity.

The pharmacokinetic profile of 3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine has also been examined in preclinical studies. The dimethyloxan group contributes to the compound's lipophilicity, which may influence its absorption and distribution within the body. Preliminary data indicate that this compound exhibits moderate solubility in water and oil-based media, suggesting potential for oral administration or topical application depending on further development.

In vitro assays have been conducted to evaluate the biological activity of 3-[(2R,6S)-2,6-dimethyloxan-4-yl]-1-methyl-1H-pyrazol-5-amine against various disease-related pathways. Notably, the compound has shown inhibitory effects on certain kinases associated with cancer progression. The pyrazole core is known to be a versatile scaffold in drug discovery, and modifications such as those present in this compound can enhance its binding affinity and selectivity. These findings have prompted researchers to explore its potential as an anti-cancer agent or as a lead compound for further derivatization.

The synthesis of 3-( [ ( 2 R , 6 S ) - 2 , 6 - dimethyloxan - 4 - yl ] - 1 - methyl - 1 H - pyrazol - 5 - amine ) ( CAS No . 2137087 - 14 - 8 ) involves multi-step organic transformations that require precise control over reaction conditions. The stereochemistry of the dimethyloxan group must be maintained throughout the synthesis to ensure the compound's biological activity is not compromised. Advances in asymmetric synthesis have allowed for more efficient and scalable production of this compound, facilitating further research and development.

Recent publications have highlighted the importance of structure-based drug design in optimizing compounds like 3-( [ ( 2 R , 6 S ) - 2 , 6 - dimethyloxan - 4 - yl ] - 1 - methyl - 1 H - pyrazol - 5 - amine ) ( CAS No . 2137087 - 14 - 8 ). By integrating experimental data with computational models, researchers can refine the molecular structure to improve potency and reduce off-target effects. This approach has been particularly effective in developing drugs that target complex diseases such as cancer and neurodegenerative disorders.

The potential therapeutic applications of 3-( [ ( 2 R , 6 S ) - 2 , 6 - dimethyloxan - 4 - yl ] - 1 - methyl - 1 H - pyrazol - 5 - amine ) ( CAS No . 2137087 - 14 - 8 ) extend beyond oncology. Preliminary studies suggest that this compound may also exhibit anti-inflammatory properties by modulating immune responses. The ability to interact with multiple biological pathways makes it a valuable candidate for developing multi-target drugs that address complex pathologies.

Future research directions for 3-( [ ( 2 R , 6 S ) - 2 , 6 - dimethyloxan ]<0xE9><0xA9><0x9C >4<0xE9><0xA9><0x84 >yl]-1-methyl<0xE9><0xA9><0x83 >pyrazol<0xE9><0xA9><0x85 >5-amine (CAS No.2137087<0xE9><0xA9><0x80 >14<0xE9><0xA9><0x84>) include exploring its mechanism of action in detail and conducting clinical trials to assess its safety and efficacy in humans. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential in translating preclinical findings into viable therapeutic options.

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